
Enhancing Perovskite Solar Cell Stability with
Butylammonium Bromide Derivatives: A

Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: tert-Butylamine hydrobromide

CAS No.: 60469-70-7

Cat. No.: B1228398

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction:

The long-term stability of perovskite solar cells (PSCs) remains a critical hurdle for their

commercialization. Environmental factors such as moisture and heat can lead to rapid

degradation of the perovskite active layer, diminishing device performance over time. To

address this challenge, various strategies have been developed, with the incorporation of large

organic cations, such as butylammonium isomers, emerging as a particularly effective

approach. This technical guide focuses on the use of n-butylammonium bromide (n-BABr) and

tetrabutylammonium bromide (TBABr) as passivating agents to enhance the stability and

performance of perovskite solar cells. While the specific use of tert-butylammonium bromide (t-

BABr) is not well-documented in publicly available scientific literature, the insights from its

isomers, n-BABr and TBABr, provide a strong foundation for understanding the role of bulky

alkylammonium halides in perovskite stabilization.
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This guide provides a comprehensive overview of the mechanisms of action, detailed

experimental protocols, and a summary of the performance enhancements achieved through

the use of n-BABr and TBABr in perovskite solar cells.

Core Mechanisms of Stability Enhancement
The introduction of n-BABr and TBABr into perovskite formulations enhances stability through

several key mechanisms:

Defect Passivation: The bromide ions (Br⁻) from these additives can fill halide vacancies,

which are prevalent defects in perovskite crystals that act as non-radiative recombination

centers. The bulky butylammonium cations can passivate undercoordinated lead ions (Pb²⁺)

and defects at grain boundaries and surfaces, reducing charge carrier recombination and

thereby increasing the open-circuit voltage (Voc) and fill factor (FF) of the solar cell.

Formation of 2D/3D Heterostructures: The large n-butylammonium cation can induce the in-

situ formation of a two-dimensional (2D) perovskite layer on top of the three-dimensional

(3D) bulk perovskite.[1][2][3][4][5][6][7] This 2D capping layer acts as a protective barrier,

enhancing the material's resistance to moisture and other environmental degradants. The

wider bandgap of the 2D layer can also create a favorable energy alignment at the interface,

facilitating charge extraction.

Improved Film Morphology and Crystallinity: The presence of TBABr in the precursor solution

can influence the crystallization process of the perovskite film, often leading to the formation

of higher-quality perovskite films with enhanced crystallinity and a smoother surface,

resulting in decreased grain boundaries.[8]

Data Presentation: Performance and Stability
Metrics
The following tables summarize the quantitative impact of n-butylammonium bromide and

tetrabutylammonium bromide on the performance and stability of perovskite solar cells, as

reported in various studies.

Table 1: Photovoltaic Performance Parameters with n-Butylammonium Bromide (n-BABr)

Surface Treatment
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Perovskit
e
Composit
ion

n-BABr
Treatmen
t

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

Cs0.17FA0

.83Pb(I0.6

Br0.4)3

Without - - - -
[1][2][3][4]

[5][6][7]

Cs0.17FA0

.83Pb(I0.6

Br0.4)3

With
Enhanced

by 80 mV
- - 19.4 [5]

MAPbI3
1 vol%

C4H9NH3I
- - - 10.2 [9]

Table 2: Photovoltaic Performance and Stability with Tetrabutylammonium Bromide (TBABr)
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Perovsk
ite
Compos
ition

TBABr
Additive

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%) Stability
Referen
ce

CsPbI2.4

Br0.6
With - - - 15.21

Retained

>93% of

initial

PCE

after

1600

hours in

N2

[10]

(unspecifi

ed)
With 1.119 23.41 76.97 20.16 - [8]

(unspecifi

ed)
With 1.17 - - 21.92

Superior

humidity

and

thermal

resistanc

e

[8]

(unspecifi

ed)
With - - - 24.53

Retained

90% of

initial

PCE

after 400

hours at

60 °C

[11]

Experimental Protocols
The following are representative experimental protocols for the incorporation of n-BABr and

TBABr in perovskite solar cell fabrication, based on methods described in the literature.
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Protocol 1: Surface Treatment with n-Butylammonium
Bromide (n-BABr)
This protocol describes the post-fabrication surface treatment of a 3D perovskite film with an n-

BABr solution to form a 2D/3D heterostructure.

Materials:

Pre-fabricated 3D perovskite film on a suitable substrate (e.g., FTO/c-TiO₂/m-TiO₂)

n-Butylammonium bromide (n-BABr)

Isopropyl alcohol (IPA)

Spin coater

Hotplate

Procedure:

Prepare the n-BABr Treatment Solution:

Dissolve n-butylammonium bromide in isopropyl alcohol to a concentration of 10 mg/mL.

Stir the solution at room temperature for at least 1 hour to ensure complete dissolution.

Surface Treatment:

Place the substrate with the pre-fabricated 3D perovskite film onto the spin coater.

Dispense 100 µL of the n-BABr solution onto the surface of the perovskite film.

Spin coat at 4000 rpm for 30 seconds.

Annealing:

Transfer the substrate to a hotplate and anneal at 100 °C for 10 minutes in a nitrogen-filled

glovebox.
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Completion of the Device:

Proceed with the deposition of the hole transport layer (e.g., Spiro-OMeTAD) and the

metal back contact (e.g., gold or silver) according to standard procedures.

Protocol 2: Incorporation of Tetrabutylammonium
Bromide (TBABr) as an Additive
This protocol describes the incorporation of TBABr directly into the perovskite precursor

solution.

Materials:

Lead iodide (PbI₂)

Formamidinium iodide (FAI)

Methylammonium bromide (MABr)

Cesium iodide (CsI)

Tetrabutylammonium bromide (TBABr)

Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Substrates (e.g., FTO-coated glass) with an electron transport layer (e.g., SnO₂)

Anti-solvent (e.g., chlorobenzene)

Spin coater

Hotplate

Procedure:

Prepare the Perovskite Precursor Solution with TBABr:
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Prepare a stock solution of the desired 3D perovskite precursor (e.g.,

Cs0.05(FA0.83MA0.17)0.95Pb(I0.83Br0.17)3) in a mixture of DMF and DMSO (e.g., 4:1

v/v).

Prepare a separate stock solution of TBABr in DMF.

Add the TBABr stock solution to the perovskite precursor solution to achieve the desired

final concentration (typically in the range of 0.1 to 5 mol% with respect to the A-site

cation).

Stir the final solution at room temperature for at least 2 hours.

Film Deposition:

Deposit the TBABr-containing perovskite precursor solution onto the substrate using a

two-step spin-coating process (e.g., 1000 rpm for 10 s, followed by 5000 rpm for 30 s).

During the second high-speed step, dispense an anti-solvent (e.g., 100 µL of

chlorobenzene) onto the spinning substrate approximately 10-15 seconds before the end

of the program.

Annealing:

Immediately transfer the substrate to a preheated hotplate and anneal at 150 °C for 15

minutes in a nitrogen-filled glovebox.

Completion of the Device:

Allow the film to cool down before depositing the hole transport layer and the metal back

contact.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Mechanism of Defect Passivation by Butylammonium Bromide

Perovskite Crystal LatticeButylammonium Bromide (BA⁺Br⁻) Passivation
Outcome

Undercoordinated Pb²⁺ Passivated Pb²⁺ Defect

Halide Vacancy (Vₓ⁻) Filled Halide Vacancy

Butylammonium Cation (BA⁺) Ionic Interaction

Bromide Anion (Br⁻) Vacancy Filling

Reduced Non-radiative
Recombination

Enhanced Stability

Click to download full resolution via product page

Caption: Defect passivation mechanism by butylammonium bromide.
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Experimental Workflow: n-BABr Surface Treatment

Substrate and Film Preparation

n-BABr Surface Treatment

Device Completion

Start: FTO/ETL Substrate

3D Perovskite Film Deposition
(Spin Coating)

Annealing (e.g., 100-150°C)

Prepare n-BABr Solution
(e.g., 10 mg/mL in IPA)

Spin Coat n-BABr Solution
on Perovskite Film

Annealing (e.g., 100°C)

Deposit Hole Transport Layer
(e.g., Spiro-OMeTAD)

Deposit Metal Back Contact
(e.g., Au or Ag)

Finished 2D/3D Perovskite
Solar Cell

Click to download full resolution via product page

Caption: Experimental workflow for n-BABr surface treatment.
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Logical Relationship: TBABr Additive and Improved Device Longevity

TBABr added to
Perovskite Precursor

Improved Film
Crystallinity

Reduced Defect Density
(Grain Boundaries & Surfaces)

More Hydrophobic
Perovskite Surface

Inhibited Ion
Migration

Suppressed Non-radiative
Recombination

Blocked Moisture
Ingress

Enhanced Initial PCE
(Higher Voc and FF)

Improved Operational
and Environmental Stability

contributes to

Click to download full resolution via product page

Caption: Logical flow from TBABr addition to enhanced stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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